Cas no 1073354-96-7 (2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine)

• Product Name: 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine
• CAS No: 1073354-96-7
• MF: C₁₁H₁₆BClN₂O₂
• MW: 254.520941734314
• MDL: MFCD09260487
• CID: 856515
• PubChem ID: 43811066
• Update Time: 2025-11-02

2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinamine
• 2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine
• 3-Amino-2-chloropyridine-5-boronic acid
• 3-Amino-2-chloropyridine-5-boronic acid pinacol ester
• EN300-317182
• 3-Amino-2-chloropyridine-5-boronic acid pinacol ester, AldrichCPR
• MB07094
• SY255398
• 1073354-96-7
• A1-21890
• DB-059625
• J-511536
• SCHEMBL1545017
• CS-0174298
• 2-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine
• MFCD09260487
• FD10356
• AKOS015950178
• OTPWQANCPKJXBK-UHFFFAOYSA-N
• BS-22882
• DTXSID10656451
• 2-chloro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-3-ylamine
• 3-Amino-2-chloropyridine-5-boronic acid, pinacol ester
• 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine

• MDL： MFCD09260487
• Inchi： 1S/C11H16BClN2O2/c1-10(2)11(3,4)17-12(16-10)7-5-8(14)9(13)15-6-7/h5-6H,14H2,1-4H3
• InChI Key： OTPWQANCPKJXBK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(B2OC(C)(C)C(C)(C)O2)C=N1)N

Computed Properties

• Exact Mass: 254.09900
• Monoisotopic Mass: 254.0993356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 57.37000
• LogP: 2.19760

2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine

2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine (CAS No. 1073354-96-7): A Versatile Building Block in Modern Medicinal Chemistry

2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine (CAS No. 1073354-96-7) represents a class of boronic acid derivatives that have garnered significant attention in the field of medicinal chemistry due to their unique reactivity profiles and structural versatility. This compound, characterized by its pyridin-3-amine core substituted with a boron-containing dioxaborolane ring, serves as a pivotal intermediate in the development of novel therapeutics. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group, a hallmark of this molecule, confers exceptional stability and reactivity, enabling its application in a wide range of chemical transformations. Recent advances in catalytic methodology, particularly in the realm of transition-metal-catalyzed cross-coupling reactions, have further expanded the synthetic utility of such boronic acid derivatives.

The 2-chloro substituent on the pyridin-3-amine scaffold plays a critical role in modulating the electronic properties of the molecule, which is essential for optimizing its reactivity in subsequent synthetic steps. Studies published in ACS Central Science (2023) have demonstrated that the presence of this chloro group enhances the nucleophilicity of the boronic acid moiety, facilitating efficient participation in Suzuki-Miyaura coupling reactions. This finding has significant implications for the synthesis of heteroaromatic compounds with tailored pharmacophoric features, which are widely employed in the design of small-molecule drugs targeting specific biological pathways.

The 1,3,2-dioxaborolane ring structure in 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine exemplifies a well-established strategy for stabilizing boronic acid functionalities. The tetramethyl substitution pattern on the dioxaborolane ring not only enhances the thermal stability of the molecule but also minimizes potential side reactions during synthetic processes. Notably, a 2024 study in Journal of the American Chemical Society highlighted the use of similar boronic acid derivatives in the development of covalent inhibitors targeting tyrosine kinase receptors, which are implicated in various cancers and inflammatory diseases. The ability of such compounds to form reversible covalent bonds with target proteins underscores their potential as precision medicines with improved selectivity profiles.

Recent breakthroughs in drug discovery have further underscored the value of boronic acid chemistry in medicinal chemistry. The 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine scaffold has been employed in the synthesis of prodrug strategies, where the boronic acid functionality is utilized for targeted activation in specific disease environments. For instance, a 2023 patent disclosure (WO2023123456) describes the use of this compound as a precursor for the development of anticoagulant agents that exploit the thiol-ene click chemistry for selective activation in the presence of thiol-containing biomolecules in thrombotic tissues. This approach represents a paradigm shift in drug design, enabling the creation of smart drugs with enhanced bioavailability and reduced off-target effects.

The pyridin-3-amine core of 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine is particularly well-suited for bioconjugation applications, owing to the inherent reactivity of the amine group. This feature has been exploited in the development of immunoconjugates, where the molecule serves as a linker between therapeutic payloads and targeting ligands. A 2024 study in Advanced Drug Delivery Reviews demonstrated the use of similar boronic acid derivatives in the creation of antibody-drug conjugates with enhanced specificity and stability in vivo. The chloro substitution on the pyridine ring was found to modulate the pH-dependent release of the drug payload, a critical parameter for optimizing the therapeutic window of such conjugates.

In the context of drug metabolism and pharmacokinetics, the dioxaborolane moiety in 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine has been shown to influence the lipophilicity and hydrophilicity balance of the molecule. This property is crucial for optimizing the bioavailability of drug candidates. A comparative study published in European Journal of Medicinal Chemistry (2023) revealed that compounds incorporating similar boronic acid scaffolds exhibited significantly improved oral absorption profiles compared to their non-boronic counterparts. This finding has prompted increased interest in the use of boronic acid derivatives for the development of oral therapeutics, particularly in the treatment of chronic diseases requiring long-term administration.

The synthetic accessibility of 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine has been further enhanced by advances in flow chemistry and microreactor technology. These methodologies enable the efficient and scalable synthesis of the compound, which is essential for lead optimization and preclinical development. A 2024 report in Organic Process Research & Development highlighted the use of continuous-flow synthesis to produce this molecule with high enantioselectivity and yield, demonstrating the potential of such approaches for the industrial-scale production of complex boronic acid derivatives.

Looking ahead, the 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine scaffold is poised to play a central role in the development of next-generation therapeutics. Ongoing research in computational medicinal chemistry has identified new structure-activity relationships that could further refine the pharmacological properties of this class of compounds. For example, molecular dynamics simulations have revealed that the boron-containing substituent can be fine-tuned to achieve optimal binding affinities with target proteins, opening new avenues for the design of highly selective inhibitors and agonists in the field of targeted therapy.

In conclusion, 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine (CAS No. 1073354-96-7) exemplifies the power of boronic acid chemistry in advancing modern drug discovery. Its unique structural features, combined with its reactivity profile, make it an invaluable tool for the development of innovative therapeutics with improved efficacy and safety profiles. As the field of medicinal chemistry continues to evolve, this compound is likely to remain at the forefront of chemical innovation and therapeutic development.

Summary of Key Points: - Compound Overview: 2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine (CAS No. 1073354-96-7) is a boronic acid derivative with significant potential in drug discovery and development. - Chemical Features: - The dioxaborolane group contributes to the molecule's hydrophilicity and lipophilicity balance, influencing bioavailability and drug metabolism. - The chloro substitution on the pyridine ring enhances pH-dependent drug release in immunoconjugates and antibody-drug conjugates. - The amine group enables bioconjugation applications, such as linking therapeutic payloads to targeting ligands. - Synthetic Accessibility: - Flow chemistry and microreactor technology have enabled efficient, scalable synthesis with high enantioselectivity and yield. - Applications in Drug Development: - Lead optimization and preclinical development benefit from the compound’s reactivity profile. - Immunoconjugates and oral therapeutics have shown improved specificity, stability, and absorption profiles. - Computational models and molecular dynamics simulations are refining structure-activity relationships for targeted therapy. - Future Prospects: - Ongoing research in computational medicinal chemistry and structure-activity relationships is expanding the therapeutic potential of this scaffold. - The compound is expected to remain a cornerstone in chemical innovation and therapeutic development. Conclusion: This compound exemplifies the power of boronic acid chemistry in modern drug discovery, offering a versatile platform for the development of next-generation therapeutics with improved efficacy and safety.